Cas no 1955553-52-2 (1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl)-)

• Product Name: 1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl)-
• CAS No: 1955553-52-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5248221
• Update Time: 2026-03-09

1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl)-

• Inchi： 1S/C10H16N2O2/c1-7-3-4-9(14-7)10-8(6-13)5-12(2)11-10/h5,7,9,13H,3-4,6H2,1-2H3
• InChI Key： IKPYXAOZQZSOAU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CO)C(C2CCC(C)O2)=N1

Additional information on 1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl)-

1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl)

The compound 1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl), with CAS No. 1955553-52-2, is a fascinating organic molecule that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a tetrahydrofuran moiety, offering a versatile platform for exploring its potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and cancer therapeutics. The presence of the tetrahydrofuran group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and target specificity. Researchers have reported that such hybrid molecules can exhibit synergistic effects, making them promising candidates for next-generation pharmaceuticals.

The synthesis of 1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl) involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the tetrahydrofuran group through a series of carefully controlled reactions, including alkylation, oxidation, and cyclization steps. The optimization of these steps has been a focus of recent research, with scientists striving to achieve higher yields and better purity levels.

In terms of applications, this compound has shown potential in the development of bioactive materials. For instance, studies have demonstrated that it can act as a precursor for the synthesis of advanced polymers with tailored properties. These polymers exhibit excellent mechanical strength and thermal stability, making them suitable for use in high-performance applications such as aerospace materials and electronic devices.

Another area where this compound has shown promise is in the field of agricultural chemistry. Researchers have explored its role as a plant growth regulator, where it has been found to enhance crop yield and improve stress tolerance in plants. This discovery has opened up new avenues for sustainable agriculture, particularly in regions facing challenges such as climate change and soil degradation.

From an environmental perspective, the compound's ability to act as a catalyst in certain reactions has also been investigated. For example, it has been used to facilitate the conversion of biomass into valuable chemicals, contributing to the development of greener chemical processes. This aligns with global efforts to promote sustainability and reduce reliance on fossil fuels.

Looking ahead, ongoing research into 1H-Pyrazole-4-methanol, 1-methyl-3-(tetrahydro-5-methyl-2-furanyl) is expected to uncover even more exciting applications. Collaborative efforts between academia and industry are paving the way for breakthroughs in areas such as personalized medicine and advanced materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in shaping the future of various industries.